Cas no 70375-82-5 (1H-Pyrazole-4-carboxylic acid, 1-(4-nitrophenyl)-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(4-nitrophenyl)-, methyl ester
• CAS No: 70375-82-5
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 4153068
• PubChem ID: 11637370
• Update Time: 2025-04-24

1H-Pyrazole-4-carboxylic acid, 1-(4-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(4-nitrophenyl)-, methyl ester
• Methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
• 1-(4-Nitro-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester
• OANFNQPCVBCUQG-UHFFFAOYSA-N
• methyl 1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
• STK352868
• SCHEMBL7321749
• AKOS015922443
• 70375-82-5
• DB-109051
• 1-(4-nitrophenyl)-1H-pyrazol-4-carboxylic acid methyl ester
• AKOS005168467

• Inchi： 1S/C11H9N3O4/c1-18-11(15)8-6-12-13(7-8)9-2-4-10(5-3-9)14(16)17/h2-7H,1H3
• InChI Key： OANFNQPCVBCUQG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2)C=C(C(OC)=O)C=N1

Computed Properties

• Exact Mass: 247.05930578Da
• Monoisotopic Mass: 247.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles